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Compound of Interest

Compound Name: Corticosterone-13C3

Cat. No.: B12371073

Corticosterone-13C3: A Technical Guide for
Researchers

This in-depth technical guide provides essential information on Corticosterone-13C3 for
researchers, scientists, and drug development professionals. Corticosterone-13C3 is a stable
isotope-labeled form of corticosterone, a primary glucocorticoid hormone in many species. Its
use as an internal standard in mass spectrometry-based analyses allows for precise and
accurate quantification of endogenous corticosterone levels, crucial for studies in
endocrinology, neuroscience, and pharmacology.

Product Specifications

Corticosterone-13C3 is typically supplied as a certified reference material in solution. The
following tables summarize the key product specifications. Note that specific values may vary
by supplier and lot; always refer to the Certificate of Analysis (COA) provided with the product.

General Information

Parameter Specification

Product Name Corticosterone-13C3

Description A 13C-labeled corticosterone

Primary Use Internal standard for mass spectrometry
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Physicochemical Properties

Parameter Value Reference
Chemical Formula C1813C3H3004 [1]
Molecular Weight 349.44 g/mol [1112]
Appearance Typic?ally a clear, colorless

solution
Solvent Commonly Methanol [1]
Concentration Often 10 pg/mL [1]
Storage Temperature -20°C

Quality and Certification

Parameter Specification

Certification Certified Reference Material

Certificate of Analysis (COA), Safety Data Sheet
(SDS)

Documentation

Experimental Protocols

Corticosterone-13C3 is primarily utilized as an internal standard in Liquid Chromatography-
Tandem Mass Spectrometry (LC-MS/MS) methods for the quantification of corticosterone in
biological matrices such as plasma, serum, and tissue homogenates. The following is a
representative protocol that can be adapted for specific research needs.

Sample Preparation: Protein Precipitation

o Thaw Samples: Thaw biological samples (e.g., plasma, serum) and Corticosterone-13C3
internal standard solution on ice.

o Spike Internal Standard: To a 100 uL aliquot of the biological sample, add a known amount of
Corticosterone-13C3 solution. The final concentration of the internal standard should be
appropriate for the expected range of endogenous corticosterone.
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o Precipitate Proteins: Add 300 pL of ice-cold acetonitrile to the sample.

» Vortex: Vortex the mixture vigorously for 30 seconds to ensure thorough mixing and protein
precipitation.

o Centrifuge: Centrifuge the samples at 10,000 x g for 10 minutes at 4°C to pellet the
precipitated proteins.

o Collect Supernatant: Carefully transfer the supernatant to a clean tube or a 96-well plate for
LC-MS/MS analysis.

LC-MS/MS Analysis

e Liquid Chromatography (LC)
o Column: A C18 reverse-phase column is commonly used for steroid separation.
o Mobile Phase A: Water with 0.1% formic acid.
o Mobile Phase B: Acetonitrile or Methanol with 0.1% formic acid.

o Gradient: A linear gradient from a lower to a higher percentage of Mobile Phase B is used
to elute the analytes. The specific gradient profile should be optimized for the separation of
corticosterone from other endogenous steroids.

o Flow Rate: A typical flow rate is between 0.2 and 0.5 mL/min.
o Injection Volume: 5-10 pL.
o Tandem Mass Spectrometry (MS/MS)

o lonization Mode: Electrospray lonization (ESI) in positive mode is generally used for
corticosterone analysis.

o Multiple Reaction Monitoring (MRM): Specific precursor-to-product ion transitions for both
corticosterone and Corticosterone-13C3 are monitored for quantification.

» Corticosterone: m/z 347.2 - 121.1 (Quantifier), 347.2 - 329.2 (Qualifier)
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= Corticosterone-13C3: m/z 350.2 - 121.1 (Quantifier), 350.2 - 332.2 (Qualifier) (Note:
These transitions are illustrative and should be optimized on the specific mass
spectrometer being used.)

o Data Analysis: The concentration of endogenous corticosterone is determined by
calculating the ratio of the peak area of the analyte to the peak area of the internal
standard and comparing this to a standard curve prepared with known concentrations of
unlabeled corticosterone.

Signaling Pathways and Biosynthesis

Corticosterone exerts its biological effects through the glucocorticoid receptor signaling
pathway. Understanding this pathway is critical for interpreting data from studies involving
corticosterone measurement.

Corticosterone Biosynthesis Pathway

Corticosterone is synthesized from cholesterol in the adrenal cortex through a series of
enzymatic reactions.
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Caption: Simplified pathway of corticosterone synthesis.

Glucocorticoid Receptor Signaling Pathway

Upon entering a cell, corticosterone binds to the glucocorticoid receptor (GR), which then
translocates to the nucleus to regulate gene expression.
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Caption: Glucocorticoid receptor signaling pathway.
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Experimental Workflow for Quantification

The general workflow for using Corticosterone-13C3 in a research setting involves several
key steps from sample collection to data interpretation.

Sample Collection
(e.g., Blood, Tissue)

Sample Preparation
(Protein Precipitation)

Spike with
Corticosterone-13C3

LC-MS/MS Analysis

Data Processing
(Peak Integration)

Quantification
(Ratio to Internal Standard)

Biological Interpretation

Click to download full resolution via product page

Caption: Workflow for Corticosterone quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Corticosterone-13C3 solution 10 pg/mL in methanol, certified reference material, ampule
of 1 mL, Cerilliant® [sigmaaldrich.com]

o 2. Corticosterone-13C3 | Certified Solutions Standards | Certified Reference Materials -
Cerilliant [cerilliant.com]

 To cite this document: BenchChem. [Corticosterone-13C3 certificate of analysis and product
specifications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b12371073#corticosterone-13c3-certificate-of-
analysis-and-product-specifications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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